Cas no 13811-71-7 (Diethyl D-(-)-Tartrate)

Diethyl D-(-)-Tartrate Properties

Names and Identifiers

• (2S,3S)-Diethyl 2,3-dihydroxysuccinate
• (-)-Diethyl-2,3-dihydroxysuccinate
• (2S,3S)(-)-Dihydroxybutane-1,4-dioic acid diethyl ester
• Diethyl D-tartrate
• D-Tartaric acid diethyl ester
• diethyl [S-(R*,R*)]-tartrate
• Diethyl D-(-)-tartrate
• (-)-Diethyl D-tartrate
• (-)-DIETHYL-D-TARTRATE
• D-(-)-Tartaric Acid Diethyl Ester
• Diethyl-D-tartrate
• DET
• D-DET
• D-tartrate
• ETHYL TARTRATE
• dlethyl-tartrate
• D-ethyl tartrate
• D- two ethyl acetate
• D (-)Diethy tartrate
• (2S,3S)(-)-Dihydroxy
• diethyl (2S,3S)-2,3-dihydroxybutanedioate
• Diethyl (S-(R*,R*))-tartrate
• Diethyl?D-tartrate
• PubChem6034
• diethyl (s,s)-tartrate
• (S,S)-diethyl tartrate
• die
• DIETHYL D-TARTRATE
• (-)-Diethyl D-tartrate, >=99%
• 1,4-diethyl (2S,3S)-2,3-dihydroxybutanedioate
• EN300-1723566
• (2S,3S)-Diethyl tartrate
• (2S,3S)-(-)-Diethyl tartrate
• (+/-)-Diethyl tartrate
• Diethyl tartrate, (S,S)-
• diethyl (D)-tartrate
• (-)-diethyl tartrate
• d-(-)-diethyl tartrate
• AKOS015920333
• T1195
• DTXSID801021118
• DS-12477
• MFCD00064451
• diethyl (-)-d-tartrate
• C8H14O6
• AM81414
• CS-W020598
• 3HB9XL6BGJ
• YSAVZVORKRDODB-WDSKDSINSA-N
• AC-3437
• 13811-71-7
• AC7856
• (s,s)-(-)-diethyl tartrate
• F1905-7030
• SCHEMBL112149
• J-501027
• Q55078682
• EINECS 237-458-8
• DTXSID6058689
• Diethyl D-(-)-Tartrate
• (2s,3s)(-)-dihydroxybutane-1,4-dioic acid diethyl ester
• Rel-diethyl (2S,3S)-2,3-dihydroxysuccinate
• D-(-)-Tartaric acid diethyl ester
• HY-Y1361
• DIETHYL-D-TARTRATE
• diethyl D-tartrate
• +Expand

• MDL： MFCD00064451
• InChIKey： YSAVZVORKRDODB-WDSKDSINSA-N
• Inchi： 1S/C8H14O6/c1-3-13-7(11)5(9)6(10)8(12)14-4-2/h5-6,9-10H,3-4H2,1-2H3/t5-,6-/m0/s1
• SMILES： O([H])[C@]([H])(C(=O)OC([H])([H])C([H])([H])[H])[C@@]([H])(C(=O)OC([H])([H])C([H])([H])[H])O[H]
• BRN： 1727143

Computed Properties

• Exact Mass: 206.07902
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 206.079
• Heavy Atom Count: 14
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 93.1

Experimental Properties

• LogP: -1.16560
• PSA: 93.06
• Merck: 3855
• Refractive Index: n20/D 1.446(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 130°C/8mmHg(lit.)
• Melting Point: 17 ºC
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Color/Form: Colorless viscous liquid
• Solubility: Not determined
• Specific Rotation: -9 º (neat)
• Optical Activity: [α]23/D −8.5°, neat
• Density: 1.205 g/mL at 20 °C(lit.)

Diethyl D-(-)-Tartrate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign： Xi
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： S24/25: prevent skin and eye contact.
• Signal Word：Warning
• HazardClass：Comb liq

Diethyl D-(-)-Tartrate Customs Data

• HS CODE：29181300